Cas no 80864-09-1 (3-Pentanone, 4-bromo-1-hydroxy-2,2,4-trimethyl-)

• Product name: 3-Pentanone, 4-bromo-1-hydroxy-2,2,4-trimethyl-
• CAS No: 80864-09-1
• MF: C₈H₁₅O₂Br
• MW: 223.1075
• CID: 1802143
• PubChem ID: 13733565

3-Pentanone, 4-bromo-1-hydroxy-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 4-bromo-1-hydroxy-2,2,4-trimethyl-
• SCHEMBL10453712
• 4-Bromo-1-hydroxy-2,2,4-trimethylpentan-3-one
• DB-203029
• DCTIMUWBDUGRKH-UHFFFAOYSA-N
• 2-Bromo-4-(hydroxymethyl)-2,4-dimethyl-3-pentanone
• 80864-09-1

• Inchi： InChI=1S/C8H15BrO2/c1-7(2,5-10)6(11)8(3,4)9/h10H,5H2,1-4H3
• InChI Key： DCTIMUWBDUGRKH-UHFFFAOYSA-N
• SMILES： CC(C)(CO)C(=O)C(C)(C)Br

Computed Properties

• Exact Mass: 222.02554g/mol
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5